Cas no 1261971-01-0 (2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid)
1261971-01-0 structure
Product Name:2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid
CAS No:1261971-01-0
MF:C15H11FO4
MW:274.243848085403
MDL:MFCD18321490
CID:2622107
PubChem ID:53227362
Update Time:2025-11-06
2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18321490
- 2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid, 95%
- 3'-Fluoro-3-methyl[1,1'-biphenyl]-2,4'-dicarboxylic acid
- DTXSID30690918
- 2-(4-CARBOXY-3-FLUOROPHENYL)-6-METHYLBENZOIC ACID
- 1261971-01-0
- 2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid
-
- MDL: MFCD18321490
- Inchi: 1S/C15H11FO4/c1-8-3-2-4-10(13(8)15(19)20)9-5-6-11(14(17)18)12(16)7-9/h2-7H,1H3,(H,17,18)(H,19,20)
- InChI Key: ABXNOXZUDWRUAI-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C)C=1C(=O)O
Computed Properties
- Exact Mass: 274.06413699Da
- Monoisotopic Mass: 274.06413699Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.6Ų
2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328717-5 g |
2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid, 95%; . |
1261971-01-0 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB328717-5g |
2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid, 95%; . |
1261971-01-0 | 95% | 5g |
€1159.00 | 2025-03-19 |
2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
1261971-01-0 (2-(4-Carboxy-3-fluorophenyl)-6-methylbenzoic acid) Related Products
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- 1214332-30-5(2-fluoro-6-(3-fluorophenyl)benzoic Acid)
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